![molecular formula C18H27N3O2 B5401006 N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide](/img/structure/B5401006.png)
N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide, also known as compound 79, is a synthetic compound that has been widely studied for its potential use in medicinal chemistry. It is a piperidine derivative that has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79 is not fully understood. However, it has been shown to interact with various receptors in the body, including the sigma-1 receptor and the NMDA receptor. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and physiological effects:
Compound 79 has been shown to have various biochemical and physiological effects. It has been shown to have neuroprotective effects, as well as anti-inflammatory and antioxidant effects. It has also been shown to have analgesic and anesthetic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79 in lab experiments is its high potency and selectivity. It has also been shown to have low toxicity and good pharmacokinetic properties. However, one of the limitations is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an analgesic and anesthetic agent. Further research is also needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.
Synthesis Methods
The synthesis of N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide 79 involves the reaction of N,N-diethyl-1,4-piperidinedicarboxylic acid with benzylamine in the presence of a coupling reagent. The resulting N~4~-benzyl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide is then purified using column chromatography to obtain the final product.
Scientific Research Applications
Compound 79 has been extensively studied for its potential use in medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an analgesic and anesthetic agent.
properties
IUPAC Name |
4-N-benzyl-1-N,1-N-diethylpiperidine-1,4-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2/c1-3-20(4-2)18(23)21-12-10-16(11-13-21)17(22)19-14-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVHWZHJIAWWJPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)N1CCC(CC1)C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.